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Compound of Interest

Compound Name: MMV674850

Cat. No.: B12424711

Application Notes and Protocols for MMV674850

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock
solutions of the antimalarial compound MMV674850, ensuring optimal integrity and
performance in experimental settings.

Compound Information

MMV674850 is a potent antimalarial agent with demonstrated activity against various stages of
Plasmodium falciparum. Accurate preparation and storage of this compound are critical for
reproducible and reliable experimental results.

Property Value

Molecular Weight 452.55 g/mol

Chemical Formula C23H20N204S2

CAS Number 1820874-51-8

Bioactivity (ICso) Asexual parasites: 2.7-4.5 nM[1]

Early-stage gametocytes: 4.5 + 3.6 nM[1]

Late-stage gametocytes: 28.7 £ 0.2 nM[1]
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Preparation of MMV674850 Stock Solutions

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

MMV674850.

Juantitati for Stack Soluti .

Parameter Value

Notes

Recommended Solvent DMSO (Dimethyl Sulfoxide)

Ensure the use of anhydrous,
high-purity DMSO to minimize

degradation of the compound.

Solubility in DMSO > 40 mg/mL

This corresponds to a
concentration of > 88.4 mM. It
is recommended to not exceed
this concentration to ensure

complete dissolution.[1]

Recommended Stock
) 10 mM - 50 mM
Concentration

Prepare a high-concentration
stock to minimize the volume
of DMSO added to

experimental assays.

Protocol for Preparing a 10 mM Stock Solution

This protocol provides instructions for preparing 1 mL of a 10 mM stock solution of

MMV674850.

Materials:

MMV674850 powder

Anhydrous DMSO

Microcentrifuge tubes

Calibrated pipettes

Vortex mixer
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e Analytical balance

Procedure:

Weighing the Compound: Accurately weigh out 4.53 mg of MMV674850 powder using an
analytical balance and transfer it to a sterile microcentrifuge tube.

e Adding Solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
MMV674850 powder.

» Dissolution: Vortex the solution vigorously for 1-2 minutes until the compound is completely
dissolved. Visually inspect the solution to ensure there are no visible particles. If necessary,
gentle warming in a 37°C water bath can aid dissolution.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 20 pL or 50 pL) in
sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles for the entire
stock.

» Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date of preparation, and store immediately at -20°C for long-term storage.

Storage and Stability of MMV674850 Stock Solutions

Proper storage is crucial to maintain the stability and activity of MMV674850 stock solutions.

Storage Recommendations
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Storage Condition

Duration

Notes

Recommended for the main

-20°C Long-term (months) stock and working aliquots.
Protect from light.
May offer slightly better long-
term stability, although data is
-80°C Extended long-term (years)

limited. Recommended for

archival purposes.

Room Temperature

Not Recommended

Avoid storing stock solutions at
room temperature for any
extended period as this may
lead to degradation. One
vendor advises against
storage at room temperature

for as long as a week.[1]

Refrigerated (4°C)

Short-term (days)

Suitable for temporary storage
of working solutions that will be

used within a few days.

Important Considerations:

o Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles by preparing single-use

aliquots. Repeated freezing and thawing can lead to compound degradation and

precipitation.

 Light Sensitivity: While specific data on the photosensitivity of MMV674850 is not readily

available, it is good laboratory practice to protect stock solutions from light by using amber-

colored tubes or by wrapping tubes in aluminum foil.

o Working Dilutions: When preparing working dilutions in agueous media, it is advisable to do

so immediately before use. The stability of MMV674850 in aqueous solutions over time has

not been characterized.

Experimental Workflow and Signaling Pathway
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The precise molecular target and signaling pathway of MMV674850 in Plasmodium falciparum
have not yet been fully elucidated in publicly available literature. Drug discovery efforts for
antimalarials often involve phenotypic screening followed by target deconvolution, a process
that can be lengthy.

Hypothesized Experimental Workflow for Target
Identification

The following diagram illustrates a general workflow that researchers might employ to identify
the molecular target and signaling pathway of a novel antimalarial compound like MMV674850.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12424711?utm_src=pdf-body
https://www.benchchem.com/product/b12424711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

In Vitro & In Vivo Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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